Cas no 865792-23-0 (5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-4-(1-methylethyl)-3-oxo-)

• Product Name: 5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-4-(1-methylethyl)-3-oxo-
• CAS No: 865792-23-0
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 718811
• PubChem ID: 11514026
• Update Time: 2025-04-19

5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-4-(1-methylethyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-4-(1-methylethyl)-3-oxo-
• 5-Isoxazolepropanoic acid, -alpha--amino-2,3-dihydro-4-(1-methylethyl)-3-oxo-
• 865792-23-0
• 2-Amino-3-(4-isopropyl-3-oxo-2,3-dihydroisoxazol-5-yl)propanoic acid
• 5-Isoxazolepropanoic acid,-alpha--amino-2,3-dihydro-4-(1-methylethyl)-3-oxo-

• Inchi： 1S/C9H14N2O4/c1-4(2)7-6(15-11-8(7)12)3-5(10)9(13)14/h4-5H,3,10H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： QLIORMFATSDDOL-UHFFFAOYSA-N
• SMILES： O1C(CC(C(=O)O)N)=C(C(N1)=O)C(C)C

Computed Properties

• Exact Mass: 214.09535693g/mol
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 102Ų